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Compound of Interest

Compound Name: 2,3-Dichloronaphthalene

Cat. No.: B020057 Get Quote

2,3-Dichloronaphthalene: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

relevant experimental methodologies for 2,3-Dichloronaphthalene. This information is

intended to support research and development activities involving this compound and its

derivatives.

Chemical Structure and Identification
2,3-Dichloronaphthalene is a polycyclic aromatic hydrocarbon (PAH) characterized by a

naphthalene core with two chlorine atoms substituted at the C2 and C3 positions.[1] This

specific substitution pattern influences its chemical reactivity and physical properties.

SMILES:Clc1cc2ccccc2cc1Cl

InChI Key:SKGXUFZRYNGFJS-UHFFFAOYSA-N[2][3][4]

Physicochemical Properties
The following table summarizes the key quantitative data for 2,3-Dichloronaphthalene.
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Property Value Unit Source(s)

Molecular Formula C₁₀H₆Cl₂ [2][3][5][6]

Molecular Weight 197.06 g/mol [2][5][6][7]

CAS Number 2050-75-1 [2][3][5][6]

Appearance
Pale yellow crystalline

solid
[1]

Melting Point 55.00 °C [1]

Boiling Point 298.17 °C at 760 mmHg [7]

Density 1.3527 g/cm³ [1]

LogP (Octanol/Water

Partition Coefficient)
4.1466 [5][8]

Solubility

Poorly soluble in

water; soluble in

organic solvents like

ethanol, acetone, and

benzene.[1][6]

Experimental Protocols
Synthesis of Dichloronaphthalene Derivatives
(Illustrative Workflow)
While a specific protocol for the direct synthesis of 2,3-Dichloronaphthalene was not detailed

in the reviewed literature, a general workflow for the synthesis of substituted naphthalene

compounds can be illustrated. The following diagram represents a plausible synthetic route,

which would require empirical optimization for this specific isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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